Cas no 1351664-35-1 ((2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide
• CAS No: 1351664-35-1
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 6071699
• PubChem ID: 56765260
• Update Time: 2025-10-21

(2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide
• (E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide
• VU0536316-1
• F6200-1039
• 1351664-35-1
• AKOS024537874
• N-(2-hydroxy-3-phenylpropyl)cinnamamide

• Inchi： 1S/C18H19NO2/c20-17(13-16-9-5-2-6-10-16)14-19-18(21)12-11-15-7-3-1-4-8-15/h1-12,17,20H,13-14H2,(H,19,21)/b12-11+
• InChI Key： WWMXDHKWCDWAKC-VAWYXSNFSA-N
• SMILES： C(NCC(O)CC1=CC=CC=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 281.141578849g/mol
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Additional information on (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide

Professional Introduction to Compound with CAS No. 1351664-35-1 and Product Name: (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide

The compound identified by the CAS number 1351664-35-1 and the product name (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide represents a significant area of interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical development and drug discovery. The presence of multiple phenyl groups and hydroxyl functionalities suggests a rich chemical profile that may contribute to its biological activity.

Recent advancements in the study of (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide have highlighted its role as a promising scaffold for developing novel therapeutic agents. The compound's dual phenyl groups and the amide linkage provide a versatile framework for further chemical modifications, enabling researchers to explore diverse pharmacological targets. This flexibility has made it a subject of extensive investigation in academic and industrial laboratories.

In the context of current research, the (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide molecule has been studied for its potential interactions with biological receptors and enzymes. Preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a candidate for further development as an anti-inflammatory agent. The hydroxyl group, in particular, is a key feature that could influence its binding affinity and selectivity, which are critical factors in drug design.

The structural motif of (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide also aligns with emerging trends in medicinal chemistry, where molecules with complex aromatic systems are being explored for their ability to modulate biological processes. The phenyl rings contribute to hydrophobic interactions, while the amide bond introduces polarity, creating a balance that could enhance membrane permeability and bioavailability. These characteristics make it an attractive candidate for oral administration and systemic delivery.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. By leveraging computational chemistry and high-throughput screening techniques, researchers have been able to identify derivatives of (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide that exhibit enhanced biological activity. These derivatives have shown promise in preclinical models, suggesting that further optimization could yield compounds with improved efficacy and reduced side effects.

The synthesis of (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in scalable quantities. Techniques such as cross-coupling reactions and transition-metal catalysis have been instrumental in constructing the desired molecular framework efficiently. These advancements have not only facilitated research but also opened up new avenues for industrial applications.

From a regulatory perspective, the (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide molecule falls within the realm of non-controlled substances, allowing for easier handling and experimentation. This classification is advantageous for researchers who need to conduct extensive testing without navigating stringent regulatory hurdles. The compound's safety profile has been assessed through preliminary toxicological studies, which indicate low toxicity at tested doses, further supporting its potential as a pharmaceutical intermediate.

The interdisciplinary nature of research involving (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide underscores its significance in modern science. Collaboration between chemists, biologists, and pharmacologists has been essential in unraveling its biological relevance. As our understanding of molecular interactions continues to evolve, compounds like this one are expected to play a pivotal role in addressing complex diseases through targeted therapy.

In conclusion, the compound identified by CAS number 1351664-35-1 and named (2E)-N-(2-hydroxy-3-phenylpropyl)-3-phenylprop-2-enamide represents a fascinating subject of study with substantial potential in pharmaceutical applications. Its unique structural features, combined with promising preliminary results from biological assays, make it a valuable asset in the ongoing quest to develop novel therapeutic agents. As research progresses, this molecule is likely to contribute significantly to advancements in drug discovery and medical science.